Cas no 61262-81-5 (Cannabispirone)

• Product Name: Cannabispirone
• CAS No: 61262-81-5
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• CID: 506684
• PubChem ID: 162936
• Update Time: 2025-06-24

Cannabispirone Chemical and Physical Properties

Names and Identifiers

• Spiro[cyclohexane-1,1'-[1H]inden]-4-one,2',3'-dihydro-7'-hydroxy-5'-methoxy-
• Cannabispiran
• 4-hydroxy-6-methoxyspiro[1,2-dihydroindene-3,4'-cyclohexane]-1'-one
• cannabispirane
• Cannabispiron
• 2',3'-Dihydro-7'-hydroxy-5'-methoxyspiro[cyclohexane-1,1'-[1H]inden]-4-one
• Cannabispirone
• [ "Cannabispirone" ]
• 61262-81-5
• FS-8874
• 2',3'-Dihydro-7'-hydroxy-5'-methoxyspiro(cyclohexane-1,1'-(1H)inden)-4-one
• QN6HQ2D4LU
• N-(3-Phenyl)-2-propenyl Cinnarizine Chloride
• UNII-QN6HQ2D4LU
• SPIRO(CYCLOHEXANE-1,1'-(1H)INDEN)-4-ONE, 2',3'-DIHYDRO-7'-HYDROXY-5'-METHOXY-
• AKOS032948848
• DTXSID60210163
• SCHEMBL13137658
• DTXCID60132654
• 2',3'-Dihydro-7'-hydroxy-5'-methoxyspiro[cyclohexane-1,1'-[1H]inden]-4-one; Cannabispiran; Cannabispirane
• WSWHSHJDUZRVPR-UHFFFAOYSA-N
• 95062-18-3
• 4-HYDROXY-6-METHOXYSPIRO(1,2-DIHYDROINDENE-3,4'-CYCLOHEXANE)-1'-ONE

• Inchi： 1S/C15H18O3/c1-18-12-8-10-2-5-15(14(10)13(17)9-12)6-3-11(16)4-7-15/h8-9,17H,2-7H2,1H3
• InChI Key： WSWHSHJDUZRVPR-UHFFFAOYSA-N
• SMILES： OC1=CC(=CC2CCC3(C=21)CCC(CC3)=O)OC

Computed Properties

• Exact Mass: 246.12600
• Monoisotopic Mass: 246.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 2.3

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 438.0±45.0 °C at 760 mmHg
• Flash Point: 166.4±22.2 °C
• Refractive Index: 1.592
• PSA: 46.53000
• LogP: 2.72790
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Cannabispirone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indan-1-spirocyclohexanes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Cannabispirone

Professional Introduction to Cannabispirone (CAS No: 61262-81-5)

Cannabispirone, a compound with the chemical identifier CAS No: 61262-81-5, has garnered significant attention in the field of pharmaceutical research and development. This compound, belonging to the class of terpenophenolic derivatives, exhibits unique pharmacological properties that have positioned it as a subject of intense study. The increasing interest in Cannabispirone is largely driven by its potential therapeutic applications, particularly in the realm of central nervous system modulation.

The molecular structure of Cannabispirone features a complex arrangement of functional groups, which contributes to its distinctive chemical behavior. Research indicates that the compound interacts with multiple neurotransmitter systems, primarily targeting serotonin receptors. This interaction is believed to underpin its anxiolytic and mood-regulating effects, making it a promising candidate for the treatment of conditions such as anxiety disorders and depression.

Recent advancements in neuropharmacology have shed new light on the mechanisms of action of Cannabispirone. Studies have demonstrated that the compound exhibits high selectivity for certain serotonin receptor subtypes, particularly 5-HT1A and 5-HT2A receptors. This selective binding profile is thought to contribute to its therapeutic efficacy while minimizing potential side effects associated with less selective agents.

In addition to its serotonergic effects, Cannabispirone has shown potential interactions with other key neurotransmitter systems. For instance, preliminary research suggests that it may modulate dopamine pathways, which could have implications for cognitive function and motor control. These findings open up new avenues for exploring the compound's utility in treating neurodegenerative disorders and enhancing cognitive performance.

The pharmacokinetic properties of Cannabispirone are another area of active investigation. Studies have revealed that the compound exhibits moderate oral bioavailability and a relatively long half-life, suggesting that it could be suitable for once-daily dosing regimens. Furthermore, its metabolic pathways appear to be distinct from those of many conventional psychotropic drugs, which may reduce the risk of drug-drug interactions.

From a clinical perspective, Cannabispirone has shown promise in preclinical trials conducted across various animal models. These trials have reported significant reductions in anxiety-like behaviors and improvements in depressive symptoms following administration of the compound. The consistency of these findings across different species provides strong evidence for further exploration in human clinical trials.

The synthesis and purification of Cannabispirone present unique challenges due to its complex molecular architecture. However, advances in synthetic chemistry have enabled researchers to develop more efficient and scalable production methods. These improvements are crucial for ensuring an adequate supply of high-quality material for both research and potential future commercial applications.

Regulatory considerations play a vital role in advancing Cannabispirone from experimental research to market-ready pharmaceuticals. Regulatory agencies require comprehensive data on safety, efficacy, and quality before approving a new drug candidate for human use. Researchers are currently working to gather this essential information through rigorous preclinical and clinical studies.

The future prospects for Cannabispirone are bright, with ongoing research aiming to elucidate its full therapeutic potential. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory bodies are essential for accelerating the development process. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists hope to unlock the full potential of this promising compound.